Cas no 105961-55-5 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-)

1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)- structure
105961-55-5 structure
Product Name:1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-
CAS No:105961-55-5
MF:C9H13NO
MW:151.205622434616
CID:1165578
PubChem ID:71333972
Update Time:2025-04-20

1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-
    • N-(Hexahydro-1,4-methanopentalen-3(2H)-ylidene)hydroxylamine
    • DTXSID30762149
    • 105961-55-5
    • Inchi: 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2
    • InChI Key: WUZNTZAMODWOJI-UHFFFAOYSA-N
    • SMILES: ON=C1CC2CC3CCC2C31

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.6Ų
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